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Compound of Interest

2-(2-Methylphenoxymethyl)benzyl
Compound Name:
chloride

Cat. No.: B136415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 2-(2-
Methylphenoxymethyl)benzyl chloride. Due to the limited availability of specific quantitative
data for this compound, this guide also includes relevant data for the closely related analogue,
benzyl chloride, to provide a comparative context. Furthermore, detailed experimental protocols
for determining solubility are presented, alongside a logical workflow for such studies.

Physicochemical Properties

2-(2-Methylphenoxymethyl)benzyl chloride is a colorless to light yellow liquid with a distinct
aromatic odor. It is classified as an organic solvent and serves as an intermediate in various
chemical syntheses, including pharmaceuticals and pesticides.[1] Key physicochemical
properties are summarized in Table 1.

Table 1: Physicochemical Properties of 2-(2-Methylphenoxymethyl)benzyl chloride
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Property Value Reference
Molecular Formula C1s5H1sCIO [2]
Molecular Weight 246.73 g/mol [2]
Density 1.131 g/cm3 [2]
Boiling Point 358.4 °C at 760 mmHg [2]
Flash Point 170 °C [2]

LogP (Octanol-Water Partition
o 4.31 [2]
Coefficient)

Solubility Data

Qualitative Solubility of 2-(2-
Methylphenoxymethyl)benzyl chloride

Qualitative assessments indicate that 2-(2-Methylphenoxymethyl)benzyl chloride is soluble
in most common organic solvents, including ethanol, acetone, and benzene.[1] This general
solubility is a key characteristic for its application in organic synthesis.

Quantitative Solubility of Benzyl Chloride (Analogue)

Quantitative solubility data for the structural analogue, benzyl chloride, is available and
provides an indication of the expected solubility characteristics of 2-(2-
Methylphenoxymethyl)benzyl chloride, particularly in aqueous media. Benzyl chloride is
described as being moderately soluble in water and highly soluble in many organic solvents.[3]

Table 2: Quantitative Solubility of Benzyl Chloride
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Solvent Solubility Temperature (°C) Reference
Water 0.33 g/L 4 [415]
Water 0.49 g/L 20 [4][5]
Water 0.55 g/L 30 [41[5]
Ethanol Miscible Not Specified [6]

Ether Miscible Not Specified [6]
Chloroform Miscible Not Specified [6]

Acetone Freely Soluble Not Specified [4]

Carbon Tetrachloride Slightly Soluble Not Specified [6]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of a poorly water-soluble

compound like 2-(2-Methylphenoxymethyl)benzyl chloride, based on the widely accepted

shake-flask method.

Materials and Equipment

o Test Substance: 2-(2-Methylphenoxymethyl)benzyl chloride (high purity)

e Solvents: Deionized water, Ethanol, Methanol, Acetonitrile, etc. (analytical grade)

e Equipment:

[e]

Analytical balance

o

[¢]

Centrifuge

[¢]

Syringe filters (e.g., 0.22 um PTFE)

[e]

Volumetric flasks and pipettes

Thermostatically controlled shaker or incubator
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o High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass
Spectrometry (GC-MS) system

o pH meter

Procedure

o Preparation of Solvent: Ensure the chosen solvent is degassed to prevent bubble formation.
For agueous solubility, adjust the pH if necessary.

» Addition of Excess Solute: Add an excess amount of 2-(2-Methylphenoxymethyl)benzyl
chloride to a known volume of the solvent in a sealed container. The excess solid should be
visible.

o Equilibration: Place the sealed container in a thermostatically controlled shaker set to a
constant temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-72
hours) to ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the mixture to stand to let the undissolved solute
settle. Centrifuge the samples to further separate the solid and liquid phases.

o Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a
pipette. Immediately filter the aliquot through a syringe filter to remove any remaining solid
particles.

 Dilution: Accurately dilute the filtered solution with an appropriate solvent to a concentration
within the calibration range of the analytical method.

o Quantification: Analyze the diluted sample using a validated HPLC or GC-MS method to
determine the concentration of 2-(2-Methylphenoxymethyl)benzyl chloride.

o Data Analysis: Calculate the solubility from the measured concentration and the dilution
factor. The experiment should be performed in triplicate to ensure reproducibility.

Visualizations
Experimental Workflow for Solubility Determination
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The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of 2-(2-Methylphenoxymethyl)benzyl chloride.
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:
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Caption: Workflow for Solubility Determination.

Disclaimer: The information provided in this technical guide is intended for research and
development purposes only. Appropriate safety precautions should be taken when handling 2-
(2-Methylphenoxymethyl)benzyl chloride, as it may be an irritant.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chembk.com [chembk.com]
e 2. guidechem.com [guidechem.com]
e 3. cymitquimica.com [cymitquimica.com]

e 4. Benzyl chloride:Physical Properties and Chemical Properties_Chemicalbook
[chemicalbook.com]

e 5. chemcess.com [chemcess.com]
e 6. Benzyl Chloride | C6H5CH2CI | CID 7503 - PubChem [pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Solubility Profile of 2-(2-Methylphenoxymethyl)benzyl
chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136415#solubility-profile-of-2-2-
methylphenoxymethyl-benzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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